Cas no 470691-29-3 (5-Chloro-2-(chlorosulfonyl)benzoic acid)

5-Chloro-2-(chlorosulfonyl)benzoic acid structure
470691-29-3 structure
Product Name:5-Chloro-2-(chlorosulfonyl)benzoic acid
CAS No:470691-29-3
MF:C7H4Cl2O4S
MW:255.075259208679
CID:2114962
Update Time:2023-08-04

5-Chloro-2-(chlorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-(chlorosulfonyl)Benzoic acid
    • 5-Chloro-2-(chlorosulfonyl)benzoic acid
    • Inchi: 1S/C7H4Cl2O4S/c8-4-1-2-6(14(9,12)13)5(3-4)7(10)11/h1-3H,(H,10,11)
    • InChI Key: KKEIHWBILZWLBX-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1C(=O)O)Cl)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 321
  • XLogP3: 2.2
  • Topological Polar Surface Area: 79.8

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